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Compound of Interest

1-Fluoro-2-
Compound Name:
(methoxymethyl)benzene

CAS No.: 148760-23-0

Cat. No.: B130794

Get Quote

Executive Summary & Chemical Profile

1-Fluoro-2-(methoxymethyl)benzene is a bifunctional aromatic building block characterized
by two orthogonal directing groups: a fluoro substituent and a methoxymethyl (MOM-type)
ether. Unlike its unstable congeners (2-fluorobenzyl bromide or 2-fluorobenzaldehyde), this
ether offers superior shelf-stability and process safety.

Its primary value in pharmaceutical chemistry lies in two distinct reactivity modes:

o Latent Electrophile: It acts as a masked benzyl cation, releasable via Lewis acid activation,
avoiding the handling of lachrymatory benzyl halides.

o Directed Metalation Substrate: The synergy between the fluorine atom and the ether oxygen
enables highly regioselective Directed Ortho Metalation (DoM), granting access to difficult-to-
synthesize 1,2,3-trisubstituted benzene derivatives.
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Property Specification Relevance
CAS Number 148760-23-0 Unique Identifier
Molecular Formula CsHoFO MW: 154.16 g/mol
N ) High-boiling liquid; low volatility
Boiling Point ~180°C (est) ) )
risk compared to halides.
Resistant to autoxidation
Stability High (unlike aldehydes) and
hydrolysis.
Bioisostere for benzyl; F
Key Motif 2-Fluorobenzyl improves metabolic stability

(blocks P450 oxidation).

Mechanistic Insight: The "Lithiation Battle"

The strategic value of this precursor is defined by its behavior under lithiation conditions. The
competition between the Fluorine (strong inductive withdrawer) and the Methoxymethyl
(coordinating group) dictates the regioselectivity.

» Path A: Ring Lithiation (C-3 vs. C-6): The C-3 position (between F and CH20Me) is
electronically activated but sterically crowded. The C-6 position (ortho to F) is accessible. At
low temperatures (-78°C) with n-BuLli, the C-3 position is often favored due to the
"Cooperative Directing Effect" (CIPE), where the lithium cation coordinates to the ether
oxygen while the carbanion is stabilized by the adjacent fluorine.

o Path B: Lateral Lithiation: The benzylic protons are acidic. However, without a strong base
like s-BuLi/TMEDA, ring lithiation usually dominates due to the strong directing power of
fluorine.

Diagram 1: Regioselective Activation Pathways

The following diagram illustrates the divergent pathways available for functionalizing this
scaffold.
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Caption: Regioselective lithiation map. Path C-3 is favored by coordination (CIPE), enabling
access to crowded 1,2,3-substitution patterns common in kinase inhibitors.

Application Protocols

Protocol A: Synthesis of 2-Fluoro-3-substituted
Benzaldehydes

This protocol leverages the C-3 lithiation to insert a formyl group, creating a highly
functionalized intermediate for heterocycle synthesis (e.qg., fluorinated indoles).

Reagents:

Substrate: 1-Fluoro-2-(methoxymethyl)benzene (1.0 eq)

Base: n-Butyllithium (1.1 eq, 2.5 M in hexanes)

Electrophile: DMF (Dimethylformamide) (1.2 eq)

Solvent: Anhydrous THF

Quench: Aqueous NHa4Cl

Step-by-Step Methodology:

e Setup: Flame-dry a 250 mL round-bottom flask under Argon atmosphere. Add anhydrous
THF (10 mL/g substrate).
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e Cooling: Cool the solution to -78°C (dry ice/acetone bath). Critical: Temperature control is
vital to prevent benzylic deprotonation.

e Lithiation: Add n-BuLi dropwise over 20 minutes. Maintain internal temp below -70°C.

¢ Incubation: Stir at -78°C for 1 hour. The solution typically turns pale yellow, indicating the
formation of the lithiated species (stabilized by F and OMe coordination).

e Formylation: Add neat DMF dropwise. Stir for 30 minutes at -78°C, then allow to warm to 0°C
over 1 hour.

o Workup: Quench with saturated NH4Cl. Extract with EtOAc.

 Purification: The methoxymethyl group is retained. If the free alcohol is required, proceed to
Protocol B.

Validation Check: *H NMR should show a new aldehyde peak (~10.2 ppm) and a change in the
aromatic splitting pattern (doublet of doublets due to F-coupling).

Protocol B: In Situ Activation for N-Alkylation
(Vonoprazan-type Synthesis)

Instead of using the unstable 2-fluorobenzyl bromide, this protocol uses the ether as a
surrogate. Boron tribromide (BBr3) cleaves the methyl ether, generating the reactive benzyl
bromide in situ, which immediately reacts with a nucleophile (e.g., a pyrrole or amine).

Context: This is relevant for synthesizing P-CABs (Potassium-Competitive Acid Blockers)
where a 2-fluorobenzyl group is attached to a nitrogen center.

Workflow Diagram:
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Caption: One-pot activation strategy converting the stable ether into a reactive alkylating agent
for N-alkylation of heterocycles.

Methodology:

Dissolve 1-Fluoro-2-(methoxymethyl)benzene (1.0 eq) in dry DCM at 0°C.

Add BBr3 (1.0 M in DCM, 1.1 eq) dropwise. Caution: Exothermic.

Stir for 15 minutes. Monitor by TLC (disappearance of ether).

Add the nucleophile (e.g., amine or heterocycle) and a base (DIPEA or K2COs).

Reflux for 2-4 hours to drive the alkylation.
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Safety & Handling

¢ Fluorine Safety: While the ether is stable, combustion products include HF. Use standard
fume hood protocols.

 Lithiation Hazards:n-BuLi is pyrophoric. Ensure strictly anhydrous conditions.

o BBrs Handling: Reacts violently with water. Quench all reaction mixtures cautiously with ice
before disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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